Methyl 3-(methylsulfonyl)benzoate
Cat. No. B1312412
M. Wt: 214.24 g/mol
InChI Key: QJLLSNKBORJJHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08987318B2
Procedure details
To a stirred solution of 3-(methylsulfonyl)benzoic acid (1) (1.5 g, 7.5 mmol) in methanol (25 mL) sulfuric acid (1.5 mL) was added and the reaction mixture was heated to reflux for 8 h. On completion, solvent was removed, diluted with water (40 mL) and extracted with ethyl acetate (60 mL×3). The combined organic layer was washed saturated sodium bicarbonate solution, brine, dried over sodium sulphate and concentrated to afford the title compound 2 (1.6 g, 99%) which was used for further reaction.
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[CH3:1][S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[CH:12][CH:13]=1)[C:8]([OH:10])=[O:9])(=[O:4])=[O:3].[CH3:14]O>>[CH3:1][S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[CH:12][CH:13]=1)[C:8]([O:10][CH3:14])=[O:9])(=[O:3])=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
|
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Type
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reactant
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|
Smiles
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CS(=O)(=O)C=1C=C(C(=O)O)C=CC1
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Name
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|
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Quantity
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25 mL
|
|
Type
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reactant
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 8 h
|
|
Duration
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8 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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On completion, solvent was removed
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ADDITION
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Type
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ADDITION
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|
Details
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diluted with water (40 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate (60 mL×3)
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed saturated sodium bicarbonate solution, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)C=1C=C(C(=O)OC)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
